Cas no 30839-61-3 (N-Methyl-1-phenylcyclobutanamine)

• Product Name: N-Methyl-1-phenylcyclobutanamine
• CAS No: 30839-61-3
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6263048
• PubChem ID: 58168902
• Update Time: 2025-10-21

N-Methyl-1-phenylcyclobutanamine Chemical and Physical Properties

Names and Identifiers

• 30839-61-3
• SCHEMBL294971
• N-methyl-1-phenylcyclobutan-1-amine
• N-Methyl-1-phenylcyclobutanamine
• EN300-7466416

• Inchi： 1S/C11H15N/c1-12-11(8-5-9-11)10-6-3-2-4-7-10/h2-4,6-7,12H,5,8-9H2,1H3
• InChI Key： IGVLHXBWKQCGET-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Additional information on N-Methyl-1-phenylcyclobutanamine

Comprehensive Overview of N-Methyl-1-phenylcyclobutanamine (CAS No. 30839-61-3): Properties, Applications, and Research Insights

N-Methyl-1-phenylcyclobutanamine (CAS No. 30839-61-3) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of cyclobutane derivatives, which are increasingly studied for their potential in drug discovery and material science. Its molecular formula, C₁₁H₁₅N, reflects a combination of a phenyl ring and a cyclobutane moiety, offering distinct reactivity and functional versatility.

Recent trends in scientific literature highlight a growing interest in small-ring compounds like N-Methyl-1-phenylcyclobutanamine, particularly for their conformational rigidity and potential as building blocks in medicinal chemistry. Researchers are exploring its applications in designing novel central nervous system (CNS) agents, given its structural resemblance to bioactive amines. However, it is critical to emphasize that this compound is strictly for research purposes and must be handled in compliance with laboratory safety protocols.

The synthesis of 30839-61-3 typically involves multi-step organic reactions, including cyclization and N-methylation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been investigated to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC is essential to verify its structural integrity, as impurities can significantly impact research outcomes.

From a commercial perspective, the demand for high-purity research chemicals like N-Methyl-1-phenylcyclobutanamine has risen, driven by academic institutions and pharmaceutical R&D sectors. Suppliers often provide this compound in milligram to gram quantities, accompanied by detailed certificates of analysis (CoA). Storage recommendations usually include protection from light and moisture, under inert conditions to ensure stability.

In the context of green chemistry, researchers are evaluating sustainable synthetic routes for cyclobutane-based compounds to minimize environmental impact. Solvent-free reactions and biocatalytic methods are among the innovative approaches being explored. These advancements align with global efforts to reduce the carbon footprint of chemical manufacturing while maintaining efficiency.

Frequently asked questions about CAS No. 30839-61-3 include inquiries about its solubility (commonly in organic solvents like ethanol or DMSO), melting point, and shelf-life under varying conditions. While peer-reviewed data on its pharmacological properties remains limited, its structural analogs have shown promise in preliminary studies related to neurotransmitter modulation.

To summarize, N-Methyl-1-phenylcyclobutanamine represents a compelling subject for interdisciplinary research, bridging organic synthesis, medicinal chemistry, and materials science. Its study contributes to the broader understanding of strained ring systems and their functional potential. As with all research compounds, ethical and regulatory guidelines must be strictly adhered to during its handling and application.